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Compound of Interest

Compound Name: 2-Bromo-5-fluorophenol

Cat. No.: B114175 Get Quote

Essential Safety and Handling Guide for 2-Bromo-5-
fluorophenol
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-5-fluorophenol.
Adherence to these protocols is essential for ensuring laboratory safety and regulatory

compliance.

Physicochemical and Safety Data
The following tables summarize the key quantitative data for 2-Bromo-5-fluorophenol.
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Property Value

Molecular Formula C₆H₄BrFO[1][2]

Molecular Weight 191.00 g/mol [1][2]

Appearance Colorless to yellow to orange clear liquid[3]

Density 1.717 g/mL at 25 °C[1]

Flash Point 87 °C (188.6 °F) - closed cup[1]

Refractive Index n20/D 1.553[1]

CAS Number 147460-41-1[1][2][4]

Hazard Information

Hazard Classification Description

Signal Word Warning[1]

Hazard Statements

H315: Causes skin irritation.[1][5] H319: Causes

serious eye irritation.[1][5] H335: May cause

respiratory irritation.[1][5] H227: Combustible

liquid.[3] H302 + H312 + H332: Harmful if

swallowed, in contact with skin or if inhaled.[3]

Precautionary Statements
P261, P264, P271, P280, P302 + P352, P305 +

P351 + P338[1]

Target Organs Respiratory system[1]

Storage Class Code 10 - Combustible liquids[1]

WGK WGK 3[1]

Operational Plan: Handling 2-Bromo-5-fluorophenol
1. Pre-Operational Checks:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.
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Fume Hood: Ensure a certified chemical fume hood is operational.

PPE Inspection: Inspect all personal protective equipment (PPE) for integrity. This includes

chemical-resistant gloves (e.g., butyl rubber or neoprene), safety goggles with side-shields

or a face shield, and a lab coat.[6][7]

Spill Kit: Verify that a spill kit containing an inert absorbent material (e.g., sand or vermiculite)

is readily accessible.[6]

Emergency Equipment: Locate and ensure accessibility to the nearest safety shower and

eyewash station.

2. Handling Procedure:

Work Area: All handling of 2-Bromo-5-fluorophenol must be conducted within a certified

chemical fume hood to minimize inhalation exposure.[6]

Personal Protective Equipment: At a minimum, wear chemical-resistant gloves, safety

goggles, and a lab coat.[6] For tasks with a higher risk of splashing, consider a chemically

impervious apron.[7]

Dispensing: When transferring or dispensing the liquid, do so slowly and carefully to avoid

splashes.

Heating: Keep away from heat, sparks, open flames, and hot surfaces.[3]

Contamination: Avoid contact with skin and eyes.[8] Do not eat, drink, or smoke when using

this product.[3]

3. Post-Operational Cleanup:

Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with any

residue.[8]

Hand Washing: Wash hands thoroughly with soap and water after handling.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_2_Bromo_3_fluoro_5_methylbenzophenone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/safe_handling_and_storage_procedures_for_2_Bromo_4_fluorophenol.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Bromo_3_fluoro_5_methylbenzophenone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b114175?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Bromo_3_fluoro_5_methylbenzophenone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Bromo_3_fluoro_5_methylbenzophenone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/safe_handling_and_storage_procedures_for_2_Bromo_4_fluorophenol.pdf
https://www.tcichemicals.com/US/en/p/B2040
https://www.chemicalbook.com/msds/2-bromo-4-fluorophenol.pdf
https://www.tcichemicals.com/US/en/p/B2040
https://www.chemicalbook.com/msds/2-bromo-4-fluorophenol.pdf
https://www.chemicalbook.com/msds/2-bromo-4-fluorophenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store 2-Bromo-5-fluorophenol in a tightly closed container in a cool, dry, and well-

ventilated place.[3][8]

Disposal Plan for 2-Bromo-5-fluorophenol
1. Waste Segregation and Collection:

Waste Stream: 2-Bromo-5-fluorophenol is classified as a halogenated organic waste.[6]

Container: Collect waste in a designated, properly labeled, and sealed container.[6]

Segregation:

Do not mix with non-halogenated organic solvents.[6]

Do not mix with acidic or basic waste streams.[6]

Do not mix with heavy metals, pesticides, or cyanides.[6]

2. Spill Management:

Containment: In the event of a spill, contain the leak with an inert absorbent material such as

sand or vermiculite.[6]

Collection: Collect the contaminated absorbent material in a sealed, properly labeled

container for disposal as hazardous waste.[6]

Ventilation: Ensure the area is well-ventilated during cleanup.

3. Final Disposal:

Method: The recommended disposal method for halogenated organic compounds is high-

temperature incineration at a licensed chemical destruction facility.[6]

Professional Disposal: Offer surplus and non-recyclable solutions to a licensed disposal

company.[8] Do not let the product enter drains.[8]

Visual Workflow for Safe Handling
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The following diagram illustrates the logical workflow for the safe handling of 2-Bromo-5-
fluorophenol, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

